Cas no 1637365-35-5 (2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)-)

• Product Name: 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)-
• CAS No: 1637365-35-5
• MF: C₅H₇FN₂
• MW: 114.120884180069
• CID: 5220021
• Update Time: 2025-10-30

2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)-
• (2R,4R)-4-fluoropyrrolidine-2-carbonitrile

• Inchi： 1S/C5H7FN2/c6-4-1-5(2-7)8-3-4/h4-5,8H,1,3H2/t4-,5-/m1/s1
• InChI Key： HHFUFGKACHWIAV-RFZPGFLSSA-N
• SMILES： N1C[C@H](F)C[C@@H]1C#N

Additional information on 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)-

Comprehensive Overview of 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)- (CAS No. 1637365-35-5)

2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)- is a specialized chiral compound with significant applications in pharmaceutical and agrochemical research. Its unique stereochemistry, highlighted by the (2R,4R)- configuration, makes it a valuable building block for asymmetric synthesis. The presence of a 4-fluoro substituent and a cyano group at the 2-position enhances its reactivity, enabling its use in the development of novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential in designing enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted drug delivery.

The compound’s CAS No. 1637365-35-5 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Recent advancements in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact. For instance, catalytic methods using organocatalysts or biocatalysts are being explored to improve yield and enantioselectivity. These innovations resonate with the growing demand for sustainable practices in chemical manufacturing, a topic frequently searched in AI-driven literature and scientific forums.

In the context of drug discovery, 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)- has garnered attention for its role in structure-activity relationship (SAR) studies. Its rigid pyrrolidine scaffold and polar functional groups make it a versatile intermediate for peptidomimetics and small-molecule therapeutics. Searches for "chiral auxiliaries in asymmetric synthesis" or "fluorinated pyrrolidines in medicinal chemistry" often highlight this compound’s relevance. Additionally, its compatibility with high-throughput screening (HTS) platforms aligns with the pharmaceutical industry’s push toward automation and AI-assisted drug design.

From a commercial perspective, suppliers and contract research organizations (CROs) emphasize the compound’s high purity and custom synthesis options to meet diverse research needs. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity. Discussions on patent landscapes and intellectual property related to fluorinated heterocycles further underscore its industrial importance. As queries like "buy (2R,4R)-4-fluoropyrrolidine-2-carbonitrile" rise, vendors are optimizing their online listings with SEO-friendly keywords to enhance visibility.

Beyond pharmaceuticals, 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)- finds niche applications in material science, particularly in designing liquid crystals and polymeric additives. The fluorine atom’s electronegativity contributes to desirable thermal and chemical stability, a feature often explored in advanced material research. This multidisciplinary utility makes the compound a recurring subject in academic publications and grant proposals, further driving its demand in both academia and industry.

In summary, 2-Pyrrolidinecarbonitrile, 4-fluoro-, (2R,4R)- (CAS No. 1637365-35-5) exemplifies the intersection of chiral chemistry, sustainability, and innovation. Its adaptability across multiple scientific domains ensures its continued relevance in addressing contemporary challenges, from drug development to smart materials. As research evolves, this compound is poised to remain a focal point in both scholarly and industrial discourse.